Cas no 5488-36-8 (4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione is a heterocyclic compound featuring a tetrahydroisoquinoline core with two carbonyl groups at the 1- and 3-positions and dimethyl substitution at the 4-position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The compound’s rigid framework and functional groups allow for selective modifications, enabling the development of complex molecules. Its high purity and consistent performance ensure reliability in research and industrial applications. The dimethyl groups enhance steric and electronic properties, influencing reaction pathways and product yields. This compound is suited for advanced synthetic chemistry due to its well-defined characteristics and versatility.

4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione structure

5488-36-8 structure

Product Name:4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione

CAS No:5488-36-8

MF:C₁₁H₁₁NO₂

MW:189.210542917252

MDL:MFCD00666096

CID:943023

PubChem ID:338030

Update Time:2025-10-30

4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 4,4-dimethylisoquinoline-1,3-dione
- 1,2,3,4-tetrahydro-4,4-dimethyl-1,3-dioxo-(2H,4H)-isoquinoline
- 4,4-dimethyl
- 4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione
- 4,4-dimethyl-1,2,3,4-tetrahydro-isoquinoline-1,3-dione
- 4,4-Dimethyl-1,3(2H,4H)-isoquinolinedione
- 4,4-dimethyl-2H,4H-isoquinoline-1,3-dione
- 4,4-dimethyl-2H-3,4-dihydro-isoquinolin-1,3-dione
- 4,4-dimethyl-4H-isoquinoline-1,3-dione
- 4,4-dimethylhomophthalimide
- AC1Q2CCZ
- CTK5A2720
- NSC358677
- SureCN2627036
- Z1255487965
- 5488-36-8
- SCHEMBL2627036
- 1,2,3,4-4H-Isoquinolin-1,3-dione, 4,4-dimethyl-
- W16186
- AKOS016356009
- NS-01733
- 1,3(2H,4H)-Isoquinolinedione, 4,4-dimethyl-
- 4,4-dimethylisoquinoline-1,3(2H,4H)-dione(WXC08802)
- DB-380001
- 4,4-Dimethyl-1,3(2H,4H)-isoquinolinedione #
- UNII-AZF5LQ3WQT
- 4,4-Dimethylisoquinoline-1,3(2H,4H)-dione
- 4,4-DIMETHYL-2H-ISOQUINOLINE-1,3-DIONE
- MFCD00666096
- EN300-118766
- CS-0047462
- NSC 358677
- DTXSID70203369
- NSC-358677
- AZF5LQ3WQT
- DTXCID20125860
- AG-762/09924014
- MDL： MFCD00666096
- Inchi： 1S/C11H11NO2/c1-11(2)8-6-4-3-5-7(8)9(13)12-10(11)14/h3-6H,1-2H3,(H,12,13,14)
- InChI Key： VSRVOIDBBCKMTM-UHFFFAOYSA-N
- SMILES： O=C1C(C)(C)C2C=CC=CC=2C(N1)=O

Computed Properties

Exact Mass: 189.07903
Monoisotopic Mass: 189.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 283
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.155
Boiling Point: 357.8°C at 760 mmHg
Flash Point: 158.1°C
Refractive Index: 1.539
PSA: 46.17

4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione Pricemore >>

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Chemenu	CM411233-1g	4,4-dimethyl-1,2,3,4-tetrahydroisoquinoline-1,3-dione	5488-36-8	95%+	1g	$***	2023-03-30
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